Cas no 858127-39-6 (Nortrachelogenin-5'-C-beta-glucoside)

• Product Name: Nortrachelogenin-5'-C-beta-glucoside
• CAS No: 858127-39-6
• MF: C₂₆H₃₂O₁₂
• MW: 536.525089263916
• CID: 4765674
• PubChem ID: 154809473
• Update Time: 2024-03-02

Nortrachelogenin-5'-C-beta-glucoside Chemical and Physical Properties

Names and Identifiers

• Nortrachelogenin-5'-C-beta-glucoside
• (3S,4S)-3-[(3-β-D-Glucopyranosyl-4-hydroxy-5-methoxyphenyl)methyl]dihydro-3-hydroxy-4-[(4-hydroxy-3-methoxyphenyl)methyl]-2(3H)-furanone (ACI)
• CS-0890403
• 858127-39-6
• HY-N11988
• Nortrachelogenin 5'-C-
• A-glucopyranoside
• FS-8346
• AKOS040763522

• Inchi： 1S/C26H32O12/c1-35-17-7-12(3-4-16(17)28)5-14-11-37-25(33)26(14,34)9-13-6-15(20(29)18(8-13)36-2)24-23(32)22(31)21(30)19(10-27)38-24/h3-4,6-8,14,19,21-24,27-32,34H,5,9-11H2,1-2H3/t14-,19+,21+,22-,23+,24-,26-/m0/s1
• InChI Key： SDMZUDFGXDYAQB-GQJHZGJWSA-N
• SMILES： OC1C(OC)=CC(C[C@]2(C(=O)OC[C@@H]2CC2C=CC(O)=C(OC)C=2)O)=CC=1[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 536.18937645g/mol
• Monoisotopic Mass: 536.18937645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 196

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides